The use of renewable energy can alleviate climate warming and environmental pollution. PV/T (photovoltaic/thermal) system has been widely concerned and rapidly developed owing to its capability of generating electric and thermal energy simultaneously. In the article, a PV/T solar assisted heat pump water heater system driven by direct current variable frequency compressor was proposed to meet the growing needs of residents for domestic hot water. This system was tested in different working conditions in Lanzhou, and the startup characteristics and operation performance were evaluated. The results indicate that at the same ambient temperature, low speed is conducive to the continuity of the refrigerant cycle and improves the system performance. In this system, the initial water temperature of the water tank was 23.1 °C and after 2.5 h it reached 53 °C. The average power generation efficiency is 13.64%, the average thermal efficiency is 26.42%, the overall efficiency is 62.69% and the average COP (coefficient of performance) is 4.87. Compared with traditional PV (photovoltaic) modules, the average temperature reduction is 11.2 ℃. With the increase of solar radiation intensity, the electrical power of the system will increase and the electrical efficiency will decrease. The average daily electrical efficiency of PV/T system is 13.64%, which is 6.25% higher than that of uncooled PV panel. In addition, controlling a proper compressor speed is crucial for enhancing system performance. The PV/T collector can remarkably reduce the temperature of PV panel, improve power generation efficiency and comprehensive utilization efficiency of solar energy.

Diffuse sky radiance is a key variable for resolving the global energy budget, weather forecasting, radiative transfer modelling and estimating solar energy potential at the Earth’s surface. This study is the first attempt to directly measure a full-sky view of the sky radiance using a pushbroom imaging spectrometer. We mounted the open-source hyperspectral imager (OpenHSI) on a tripod and rotation stage during a clear day in Rochester, NY, USA, and resampled the swaths to a sphere using the HEALPix projection. We achieved a 0.45∘ angular resolution, which is an order of magnitude better than any previous experimental study. Our results showed agreement with analytic studies using radiative transfer codes, and with photometric studies, demonstrating a strong wavelength dependence for sky radiance distributions. Along the principal plane, we observed a spectral steepening that transitioned from predominantly Mie scattering in the circumsolar region to predominantly Rayleigh scattering. We also compared our results to a CIE standard clear sky. Although all the data were collected within one hour, the movement of the Sun during this time is noticeable in the results. Nevertheless, our study provides confidence in using existing models and introduces a new technique for high resolution mapping of the sky radiance distribution using pushbroom imaging spectrometers.

The utilization, conversion and storage of clean solar energy serving composite phase change materials (PCMs) formed through combination of shape-stable PCMs and light-absorbing materials becomes one of the most efficacious measures to accomplish sustainable development. In this article, the metal–organic framework (MOF) was functionally modified with stearic acid (SA) by in-situ hydrothermal method for the first time and the prepared SA-modified HKUST-1 (HS) was served as the support material for SA. The morphology and crystal structure of HS displayed unobvious change, while significantly increased the surface and formed a relatively strong hydrogen bond with SA. Therefore, the SA adsorption rate of HS reached as high as 60 wt% without any leakage, which was 20 wt% higher than HKUST-1. TaON and SiW12 were collaboratively employed as light-harvesting materials innovatively, and all PCM composites were fabricated through the simple solution immersion means. It is exciting that the SA/HS/TaON/SiW12 composite PCMs not only exhibited good shape-stability, high latent heat (126.4 J/g) as well as heightened thermal conductivity (grown by 295.9% than SA), but also displayed the outstanding thermal reliability and remarkable solar-thermal energy conversion capability (efficiency reached 96.6%). This work expanded a new orientation of photothermal materials used for utilization of solar energy especially in the application of solar water heater systems.

This paper presents a case-driven stochastic scheme for coordinated hubs energy management (EM) in a day-ahead market (DAM). In this scheme, electric, gas, and heat systems are connected through the consideration of gas and electricity for hub inputs, and electricity and heat for hub outputs. The paper considers combined heat and power (CHP) and energy storage systems, boilers, parking lots for renewable energy resources (RERs), and electric vehicles (EVs). In order to maximize the profit of hub in the DAM with consideration of linear systems and hub restrictions, a linear objective function has been included in the linear coordinated EM (CEM) problem. The scheme also considers the uncertainties in loads, DAM power prices, and RER output power. The grey wolf optimization algorithm is used to solve the proposed optimization problem. The efficacy and reliability of the proposed hubs' EM is examined in a simulation system based on the scheme. Lastly, outcomes indicate that the hub CEM is efficient across DAMs.

This study presents a comprehensive methodology for evaluating floating photovoltaic (FPV) structures, focusing on the impact of wind and wave conditions from hydrodynamic and structural perspectives. The methodology is applied to a Class 1 pontoon-type structure with rigid and hinged configurations. A total of 558 simulations are conducted, considering various environmental actions, configurations, and mooring line chain sections. The results provide essential data on loads and motion time series for subsequent structural analysis. Wind forces primarily influence surge and sway motions, while wave forces dominate other motion components. Comparing the hinged configuration to the rigid one, a significant reduction in maximum yaw motions of 32% to 76% was observed, depending on the mooring chain section employed. This reduction in yaw motions may positively impact the energy yield. However, an inverse trend was observed for pitch motions. Hence, a comprehensive assessment of wave-induced motions is crucial for selecting the optimal FPV configuration. Furthermore, heavier chain sections effectively limited surge, sway, and yaw motions, with variations of up to 75% observed in the hinged configuration when comparing different chain options. Structural analysis highlights the importance of wave characteristics, mooring system configuration, and system flexibility. The findings emphasize the need to consider environmental conditions, structural aspects, and energy efficiency in optimizing FPV configurations.

Solar-driven interfacial evaporation has attracted widespread attention due to its high solar evaporation efficiency and transformative industrial potential. However, previous studies have primarily focused on innovation of solar absorbing materials, while neglecting the interfacial instability between solar absorbing materials and porous supporting substrates, which limits their practical application. In this work, we demonstrate that TiO2 ceramics obtained via high-temperature vacuum sintering can simultaneously function as a solar absorbing material and a porous supporting substrate, and thus eliminate the interfacial instability through a strategy of forming an all-in-one structure. The resulting TiO2 ceramics exhibit a significant increase in absorbance of 407.8% compared to the original TiO2 in the solar spectrum range, owing to their surface defect layers and massive pores. Furthermore, a TiO2 ceramic-based evaporator was developed with an excellent heat management capability, resulting in a 43.1% reduction in thermal loss to bulk water. Finally, the TiO2 ceramic-based evaporator demonstrated an excellent evaporation rate of 1.22 kg/m2/h under indoor simulated one sun irradiation (1 kW/m2) and an average evaporation rate of 0.55 kg/m2/h under natural sunlight with an average irradiance of 0.42 kW/m2. This work not only demonstrates for the first time the possibility of applying TiO2 ceramics in solar-driven interfacial evaporation, but also highlights the enormous potential of ceramic materials in advancing the field of solar-driven interfacial evaporation.

A Novel design of a solar water collector consisting of an array of adjacent partitioned ducts representing the collector absorber is investigated experimentally. Each duct is divided into two flow passages by a partitioned plate made from insulation material. The heated water flows over the partitioned plate to the storage tank, while the cold water flows from the storage tank to the duct down the portioned plate. The designed partitioned ducts solar collector (PDSC) performance is compared to conventional flat plate solar water collectors (FPSC) with the same dimensions and materials. The study is performed under hot weather conditions of upper Egypt for collectors’ tilt angles of; 17°, 27°, and 37°. The findings reveal that PDSC has higher storage water temperature, energy storage, energy efficiency, and lower energy losses. The PDSC has average daily efficiencies of 57.5%, 55.2%, and 47.5%, with enhancement percentages of 31.2%, 32.4%, and 38.6%, relative to the FPSC, at the studied tilt angles, respectively. The PDSC has average exergy efficiencies of 4.47%, 3.71%, and 2.89%, with enhancement percentages of 36.3%, 36.5%, and 41% relative to the FPSC, at the studied tilt angles, respectively. The maximum required thermosyphon heads of the PDSC are 0.8, 0.7, and 0.1, and the corresponding values of the FPSC are 1.7, 1.65, and 0.9 mm at the studied tilt angles, respectively.

Perovskite solar cells are among the most dominant emerging PV technologies which have shown unparallel improvement in power conversion efficiency in just over a decade. Long charge carrier diffusion lengths and lifetimes, high absorption coefficients, band gap tunability, and defect tolerance characteristics make them remarkable optoelectronic materials. However, the process of fabricating perovskite solar cells is very extensive and complex creating hindrance to the scaling-up of the solar cells. Plethora of choices for materials, processes, cell configurations, and storage environment or stabilizing period needs to be evaluated for different layers and steps involved in the complete fabrication of these cells. This study addresses the evaluation of decision variables for the complete fabrication of these cells with different objectives that need to be accounted at the experimentation stage along with detailed insights into different process steps. This evaluation of the entire process will be necessary for going forward for multi-objective optimization of the perovskite solar cell production which not only provides good efficiencies but also involves low energy-intensive fabrication processes like solution-based techniques, low-cost materials, and low-environmental impact. Along with this goal of critically evaluating the process design for perovskite solar cells, the study also suggests mechanistic models at different steps which can be employed to enhance the screening process for fabricating these cells. Finally, a framework for employing mathematical decision modeling towards this goal is presented which has the potential for coupling with machine learning (ML) and artificial intelligence (AI) based techniques for rapid screening of the decision variables space.

Parabolic Trough Concentration (PTC) systems represent the best alternative for implementing solar energy in different sectors due to their reachable temperatures and maturity levels. However, there is a notably lack of normativity for evaluating the experimental thermal performance curves of these systems. For this reason, a new methodology is proposed to solve problems arising in the thermal characterization of them. This methodology allows to evaluate the system at any time of year without a two-axis tracking system, using experimental data and projections based on a ray tracing model. To validate the methodology, a PTC system was evaluated during solstices and equinoxes. Variations in experimental thermal performance response along the year caused by solar declination; were observed, reaching a maximum loss of 45% of received power and 22% in efficiency for the lowest solar altitude conditions. The ray tracing model methodology was applied to the experimental thermal performance curves obtained along the year to get the best efficiency curve. The good approximation of the projections made with this methodology helped us to consider it validated. With this method, it is also possible to easily obtain a family of curves describing the power and performance of the system throughout the year and wherever it is installed.

Dried food industry consumes a significant amount of energy which requires more attention to renewable energy resources. Non-uniform solar drying has been deemed a drawback of solar dryer commercialization due to low-quality products influenced by the sun's off hours. Drying uniformity may be enhanced by using the hybrid solar-thermal technique that provides uniform operation conditions. The present work aims to evaluate the hybrid solar-thermal dryer that uses a desiccant dehumidifier based on the uniformity of process air temperature and humidity. The desiccant regeneration process has been assessed based on the temperature and humidity of the regeneration air. Power saving due to hybrid technique usage has been analyzed. The drying process has been conducted using 5 kg of red chili. The rehydration ratio of the product has been tested as an indication of product quality which is a key parameter for dryer performance. The results revealed that the process air at the drying cabinet inlet has a 95% relative thermal uniformity with a 0.95 standard deviation in absolute humidity. The hybrid technique has helped to achieve around 67% power saving while only 22% of power has been held when operating with solar mode. In comparison to other techniques the current hybrid dryer showed better product quality. The current results could develop the solar drying industry in terms of homogeneous quality-product.